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piperidinyloxy-4-yl) sebacate
CAS No.: 2516-92-9

Cat. No.: B1587878

Get Quote

Introduction: The "Yellowing Paradox" of HALS 770

Bis(2,2,6,6-tetramethyl-4-piperidyl) sebacate (commonly known as HALS 770) is a benchmark
low-molecular-weight Hindered Amine Light Stabilizer. It is industry-standard for surface
protection in Polypropylene (PP), Polyethylene (PE), Styrenics, and Polyurethanes due to its
high mobility and rapid radical scavenging capability.

The Paradox: While HALS 770 is designed to prevent UV-induced yellowing, it is frequently the
cause of discoloration during processing or storage. This occurs not because the stabilizer
fails, but because it is chemically active. HALS 770 is a secondary amine with significant
basicity (

). It acts as a "chemical magnet,” reacting with acidic species, phenolic antioxidants, or
atmospheric pollutants to form highly colored chromophores.

This guide provides a diagnostic framework to distinguish between degradation yellowing
(stabilizer failure) and interaction yellowing (stabilizer chemistry).
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Part 1: Diagnostic Workflow

Before altering your formulation, you must isolate the root cause. Use this logic flow to
categorize the yellowing mechanism.

Start: Yellowing Observed

When does it occur?

Heat History |[No Light Light Exposure

Immediately after During Storage After UV Exposure
Extrusion/Molding (Dark/Warehouse) (Field Use)
Check Fillers/Catalysts Gas Fading? Stabilizer Depletion
(Acid-Base Reaction) (NOx + Phenolic AO) (Photo-oxidation)

Remove Phenolic AO
Switch to Phosphites

Increase HALS Loading
or use High MW HALS

Add Acid Scavenger
(DHT-4A)

Click to download full resolution via product page

Figure 1: Decision matrix for isolating the source of discoloration in HALS-stabilized polymers.

Part 2: Troubleshooting Modules (Q&A)
Module A: Chemical Interactions (The "Pink/Yellow"
Shift)

Q: My PP pellets turn pink/yellow in the warehouse even without UV exposure. Why?
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A: You are likely experiencing Gas Fading (NOx interaction).[1] This is the most common issue
with HALS 770. It is not a failure of the HALS alone, but a complex interaction between:

e HALS 770 (Basic): Acts as a catalyst.
e Phenolic Antioxidant (BHT or similar): The primary thermal stabilizer.
* NOx Gases: Exhaust from propane forklifts in your warehouse or atmospheric pollution.

The Mechanism: Under alkaline conditions (provided by HALS 770), NOx gases nitrate the
phenolic antioxidant, converting it into quinones (specifically stilbenequinones). These species
are intensely colored (pink, salmon, or yellow) even at ppm levels.

Solution Protocol:
e Immediate: Improve warehouse ventilation (remove forklift exhaust).

o Formulation: Replace the Phenolic Antioxidant with a Hydroxylamine or a Lactone-based
stabilizer (phenol-free system).

 Alternative: If phenols are required, switch to a non-basic HALS (e.g., Amino-ether / NOR
HALS), though this increases cost.

Module B: Acid-Base Conflicts

Q: We see immediate yellowing after compounding with flame retardants or certain pigments.
Is HALS 770 unstable?

A: HALS 770 is stable, but it is deactivating your other additives. Because HALS 770 is a
secondary amine, it is a strong base. If your formulation includes acidic species, an acid-base
neutralization occurs:

Common Acidic Culprits:
o Halogenated Flame Retardants: Release trace HBr or HCI during processing.

» Pesticide Residues: (In agricultural films) Sulfur/acidic sprays.
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o Catalyst Residues: Ziegler-Natta residues (Ti/Cl species) are acidic.
« Fillers: Acidic Carbon Black or untreated Talc.

Consequence:

e Salt Formation: The resulting ammonium salt is often yellow/brown.

o Deactivation: Protonated HALS cannot enter the Denisov Cycle (see Figure 2) to trap
radicals, leading to rapid polymer degradation.

Solution Protocol:

o Add Acid Scavengers: Incorporate Hydrotalcite (DHT-4A) or Calcium Stearate to neutralize
acids before they react with the HALS.

e Switch HALS: Use a tertiary amine HALS (e.g., HALS 622) or NOR HALS, which are less
basic.

Module C: Experimental Verification

To confirm your diagnosis, perform these self-validating experiments.

Experiment 1: The Fuming Nitric Acid Test (Gas Fading
Confirmation)

Use this to confirm if Phenolic/NOx interaction is the cause.

o Preparation: Place a control sample (pellets or plaque) and the yellowed sample in a
desiccator.

o Exposure: Place a small beaker containing 5mL of concentrated Nitric Acid (

) in the bottom of the desiccator (generating NOx fumes). Do not let the acid touch the
polymer.

e Observation: Close the lid.
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o If the sample turns Pink/Salmon within 30-60 minutes: Confirmed Gas Fading. The HALS
is catalyzing the phenolic oxidation.

o If no color change: The issue is likely thermal degradation or pigment interaction.

Experiment 2: pH Sensitivity Check

Use this to check for filler antagonism.

o Slurry Method: Mix 5g of your filler/pigment with 50mL of distilled water. Shake for 30 mins.

e Measure: Check pH of the supernatant.

e Threshold: If pH < 5.0, this filler will deactivate HALS 770 and cause salt-formation yellowing.
Part 3: Mechanism Visualization

Understanding the Denisov Cycle is crucial. HALS must be able to oxidize to a Nitroxyl radical (

) to work. Acid blocks this step.
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Figure 2: The Denisov Cycle vs. Acid Deactivation. Note that acid prevents the formation of the
active Nitroxyl species.

Part 4: Formulation Data & Selection Guide

When HALS 770 is problematic, select alternatives based on basicity and molecular weight.

Table 1: HALS Selection Matrix for Color Critical Applications

Chemical L Risk of Gas Rec.
HALS Type Basicity (pKa) . L
Structure Fading Application
Thick sections,
Secondary ) ) o
HALS 770 ) High (~9.6) High non-acidic fillers,
Amine )
no phenolic AOs.
] ) Thin films (less
Oligomeric ) ) o
HALS 944 High (~9.6) High migration), but
Secondary )
still gas fades.
Pigmented parts,
HALS 622 Tertiary Amine Low Low contact with
acidic species.
Agricultural films
NOR HALS Amino-ether Neutral Zero (pesticides), FR

compounds.

Recommended Stabilization Packages

For a "Low Color" requirement in medical or high-end packaging:

e Primary AO: 500 ppm Hindered Phenol (High steric hindrance types like AO 1010 are better
than BHT, but still risky).

o Better: Replace with Hydroxylamine (FS 042) for zero color contribution.

e Secondary AO: 1000 ppm Phosphite (e.g., Phosphite 168) to protect melt flow.
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e HALS: 2000 ppm HALS 770 (If no acid/gas exposure) OR HALS 622 (If gas fading is a risk).
e Acid Scavenger: 500 ppm Calcium Stearate or DHT-4A (Mandatory with HALS 770).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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